Goniothalamin

• CAS: 22639-28-7
• Molecular Formula: C13H12O2
• Molecular Weight: 200.23 g/mol
• InChI: InChI=1S/C13H12O2/c14-13-8-4-7-12(15-13)10-9-11-5-2-1-3-6-11/h1-6,8-10,12H,7H2/b10-9+/t12-/m1/s1
• InChIKey: RLGHFVLWYYVMQZ-BZYZDCJZSA-N

Researchers require enantiomerically pure styryl-lactones for reproducible apoptosis studies, but racemic mixtures or incorrect isomers introduce assay variability. Goniothalamin (GTN) is the benchmark α,β-unsaturated δ-lactone with validated mechanism-of-action. - (S)-enantiomer shows 3,750-fold higher potency in renal cancer cells (786-0) vs. (R)-form; essential for low-concentration target ID. - At 2.3 µM, reduces HepG2 proliferation by >80% while preserving >97% of normal Chang cells-ideal for HCC models. - Inhibits TNF-α-induced NF-κB activation at ≤20 µM without harming healthy blood cells, enabling pathway dissection.

Goniothalamin: Styryl Lactone Research Benchmark

Goniothalamin (CAS: 22639-28-7) is a natural styryl-lactone secondary metabolite primarily isolated from plants of the genus Goniothalamus (Annonaceae) [1]. This compound exists as two enantiomers, (R)-goniothalamin (the natural form) and (S)-goniothalamin (a synthetic enantiomer) [2]. It features a characteristic α,β-unsaturated δ-lactone ring system attached to a styryl moiety via a trans double bond, a structural motif central to its biological activity [3]. Pharmacologically, goniothalamin has been extensively characterized for its selective cytotoxicity against a broad spectrum of human cancer cell lines, including those derived from breast, liver, lung, oral, and renal carcinomas, with minimal toxicity reported against various non-malignant cell types [4].

1 Styryl-lactone natural product benchmark; foundational reference for goniothalamin-class studies

2 Enantiomer-specific study fit: (R)- and (S)- forms support stereochemistry-dependent pathway research

3 Apoptosis pathway assay context across multiple cancer cell models

4 Multi-target probe scaffold: supports cytotoxicity, α-glucosidase, and NF-κB pathway investigations

• [1] Pilli, R. A., de Toledo, I., Meirelles, M. A., & Grigolo, T. A. (2019). Goniothalamin-Related Styryl Lactones: Isolation, Synthesis, Biological Activity and Mode of Action. Current Medicinal Chemistry, 26(41), 7372–7451. View Source
• [2] De Fátima, Â., Kohn, L. K., Antônio, M. A., De Carvalho, J. E., & Pilli, R. A. (2005). Cytotoxic activity of (S)-goniothalamin and analogues against human cancer cells. Bioorganic & Medicinal Chemistry, 13(18), 5227–5234. View Source
• [3] Meirelles, M. A., Braga, C. B., Ornelas, C., Russowsky, D., Ferreira-Silva, G. A., Ionta, M., & Pilli, R. A. (2019). Synthesis of Nitrogen-Containing Goniothalamin Analogues with Higher Cytotoxic Activity and Selectivity against Cancer Cells. ChemMedChem, 14(15), 1403–1417. View Source
• [4] Seyed, M. A., Jantan, I., & Bukhari, S. N. (2014). Emerging anticancer potentials of goniothalamin and its molecular mechanisms. BioMed Research International, 2014, 536508. View Source

Goniothalamin Procurement Considerations

Substituting goniothalamin with a generic styryl-lactone or a structurally related analog is scientifically invalid due to profound, data-driven differences in potency, target selectivity, and mechanism of action driven by subtle structural and stereochemical variations. Critical structure-activity relationship (SAR) studies have established that the specific R-configuration at the stereogenic center, the trans geometry of the double bond linker, and the intact Michael acceptor properties of the α,β-unsaturated lactone are essential for its cytotoxic activity and cellular selectivity [1]. Alterations to any of these features—such as those found in synthetic analogues, nitrogen-containing derivatives, or the S-enantiomer—result in dramatic shifts in potency (up to 26-fold differences in IC50 values) and, more importantly, changes in cancer cell line selectivity profiles [2][3]. Consequently, the experimental outcomes and reproducibility of any study are inextricably linked to the precise molecular identity of goniothalamin, precluding the interchangeability of this compound with any other in-class molecule without complete re-validation of the biological system [4].

Enantiomer mismatch (R)- and (S)-goniothalamin show divergent potency; racemate or opposite enantiomer may shift cell-model response significantly.

Structural sensitivity The α,β-unsaturated lactone Michael acceptor is highly sensitive to modification; close analogs may not reproduce pathway-response endpoints.

Analog validation gap Substituting with a goniothalamin derivative without verifying assay conditions can introduce variability; cytotoxicity profile may differ.

• [1] Mohideen, M. (2023). Synthesis of goniothalamin and analogues/derivatives and cytotoxicity on Jurkat cell lines. Universiti Teknologi MARA (UiTM) Institutional Repository. View Source
• [2] Meirelles, M. A., Braga, C. B., Ornelas, C., Russowsky, D., Ferreira-Silva, G. A., Ionta, M., & Pilli, R. A. (2019). Synthesis of Nitrogen-Containing Goniothalamin Analogues with Higher Cytotoxic Activity and Selectivity against Cancer Cells. ChemMedChem, 14(15), 1403–1417. View Source
• [3] De Fátima, Â., Kohn, L. K., Antônio, M. A., De Carvalho, J. E., & Pilli, R. A. (2005). Cytotoxic activity of (S)-goniothalamin and analogues against human cancer cells. Bioorganic & Medicinal Chemistry, 13(18), 5227–5234. View Source
• [4] Bruder, M., Vendramini-Costa, D. B., de Carvalho, J. E., & Pilli, R. A. (2013). Design, synthesis and in vitro evaluation against human cancer cells of 5-methyl-5-styryl-2,5-dihydrofuran-2-ones, a new series of goniothalamin analogues. Bioorganic & Medicinal Chemistry, 21(17), 5107–5117. View Source

Goniothalamin Comparative Evidence Guide

Enantiomer-Dependent Cytotoxicity

Goniothalamin serves as the benchmark molecule for cytotoxicity, but its activity is substantially lower than that of optimized nitrogen-containing analogues. In a direct head-to-head comparison, the goniothalamin chloroacrylamide analogue (13e) demonstrated markedly superior potency against both MCF-7 breast cancer and PC3 prostate cancer cell lines [1]. This quantifies the baseline activity of the parent compound against which the enhanced potency of next-generation analogues is measured, making the unmodified natural product essential for calibrating screening assays and validating structure-activity relationships.

Enantiomer-dependent potency

Head-to-head

(S)-GTN IC50 4 nM vs (R)-GTN 15 µM; ~3,750-fold difference in 786-0 renal cancer cells

Supports enantiomer-specific cell-model endpoint review; potency context is highly stereochemistry-dependent.

48-h treatment; data to verify in target cell model.

Evidence Dimension	Cytotoxic potency (IC50)
Target Compound Data	Goniothalamin (1) IC50 = 13.0 μM (MCF-7) and 7.8 μM (PC3)
Comparator Or Baseline	Goniothalamin chloroacrylamide (13e) IC50 = 0.5 μM (MCF-7) and 0.3 μM (PC3)
Quantified Difference	Approximately 26-fold more potent against MCF-7 cells; approximately 26-fold more potent against PC3 cells.
Conditions	In vitro cell viability assay; MCF-7 (breast cancer) and PC3 (prostate cancer) cell lines.

Why This Matters

This data demonstrates that goniothalamin provides the essential baseline activity for a research program; procurement of the parent compound is necessary to validate the enhanced potency of any newly synthesized derivative.

• [1] Meirelles, M. A., Braga, C. B., Ornelas, C., Russowsky, D., Ferreira-Silva, G. A., Ionta, M., & Pilli, R. A. (2019). Synthesis of Nitrogen-Containing Goniothalamin Analogues with Higher Cytotoxic Activity and Selectivity against Cancer Cells. ChemMedChem, 14(15), 1403–1417. View Source

Baseline Cytotoxicity for Analog Development

A critical differentiation parameter for goniothalamin is its demonstrated selectivity for malignant cells over their non-malignant counterparts. In a direct comparative study using the human hepatoblastoma HepG2 cell line and normal liver Chang cells, goniothalamin exhibited a clear selectivity window [1]. This selectivity is a key advantage over many broad-spectrum cytotoxic agents and is a primary driver for continued research into its therapeutic potential.

Analog development benchmark

Cross-study

Racemic GTN IC50 13 µM (MCF-7), 8 µM (PC3); analog 13e ~26-fold more potent (0.5, 0.3 µM)

Provides quantitative baseline for SAR studies; supports comparator assay-response context.

MCF-7 and PC3 cell lines; data to verify in own lab.

Evidence Dimension	Cytotoxicity (IC50) and Cell Proliferation
Target Compound Data	HepG2 Cancer Cells: IC50 (MTT) = 4.6 ± 0.23 μM. Chang Normal Cells: IC50 (MTT) = 35.0 ± 0.09 μM.
Comparator Or Baseline	Comparison of goniothalamin's effect on malignant (HepG2) vs. non-malignant (Chang) liver cells.
Quantified Difference	Approximately 7.6-fold lower IC50 in cancer cells. At 2.3 μM, Chang cells retained 97.6% of control proliferation, while HepG2 cells were reduced to 19.8% of control.
Conditions	72-hour treatment; in vitro cell culture; MTT assay and BrdU proliferation assay.

Why This Matters

This quantified selectivity ratio supports the procurement of goniothalamin for studies where sparing non-malignant tissue is a critical experimental endpoint, justifying its selection over less selective cytotoxic agents.

• [1] Al-Qubaisi, M., Rozita, R., Yeap, S. K., Omar, A. R., Ali, A. M., & Alitheen, N. B. (2011). Cytotoxicity of Goniothalamin on the Human Hepatocellular Carcinoma HEPG2 Cell Line. International Journal of Cancer Research, 7(3), 223-234. View Source

Cancer Cell Selectivity vs. Normal Liver Cells

The biological activity of goniothalamin is highly enantiomer-dependent. A comprehensive structure-activity relationship (SAR) study that evaluated both (R)- and (S)-goniothalamin against a panel of eight human cancer cell lines revealed a profound difference in potency [1]. The non-natural (S)-enantiomer demonstrated exceptional, sub-nanomolar activity against the 786-0 renal cancer cell line, a level of potency not observed with the natural (R)-form. This finding has direct implications for procurement, as the specific enantiomer required will dictate the experimental outcome.

Cancer vs. normal cell selectivity

Head-to-head

2.3 µM GTN: HepG2 proliferation 19.8% vs Chang 97.6%; selectivity index ~7.6 (IC50 4.6 vs 35.0 µM)

Reported cell-model response context: differential endpoint between liver cancer and normal hepatocytes.

72-h BrdU ELISA; model-specific results require validation.

Evidence Dimension	Cytotoxic potency (IC50)
Target Compound Data	(S)-Goniothalamin (1) IC50 = 4 nM against 786-0 renal cancer cells.
Comparator Or Baseline	(R)-Goniothalamin (the natural enantiomer) evaluated in the same study.
Quantified Difference	The study identifies (S)-1 as the 'highest and more selective cytotoxic compound' against 786-0 cells, indicating a large, quantifiable difference in potency compared to (R)-1.
Conditions	In vitro cell viability assay; 786-0 (renal cancer) cell line.

Why This Matters

This data is critical for procurement strategy: researchers targeting renal cancer or exploring enantiomer-specific mechanisms must specifically order (S)-goniothalamin to achieve the reported sub-nanomolar activity.

• [1] De Fátima, Â., Kohn, L. K., Antônio, M. A., De Carvalho, J. E., & Pilli, R. A. (2005). Cytotoxic activity of (S)-goniothalamin and analogues against human cancer cells. Bioorganic & Medicinal Chemistry, 13(18), 5227–5234. View Source

α-Glucosidase Inhibition Activity

Beyond oncology, goniothalamin possesses a distinct antifungal profile. A study evaluating both enantiomers against a panel of human pathogenic fungi established their minimum inhibitory concentrations (MICs) [1]. Notably, the activity was comparable between the two enantiomers, and importantly, both showed minimal toxicity toward mammalian kidney and lung cell lines. This positions goniothalamin as a selective antifungal scaffold, distinct from cytotoxic agents.

α-Glucosidase inhibition

Head-to-head

(-)-GTN IC50 54.8 µM, comparable to oldhamactam (57.9 µM)

Supports metabolic disorder pathway screening context; reported dual-functionality in natural product screen.

In vitro enzyme assay; data to verify in target model.

Evidence Dimension	Antifungal activity (MIC)
Target Compound Data	(R)- and (S)-Goniothalamin MIC range = 7-22 μg/mL against Paracoccidioides brasiliensis isolates.
Comparator Or Baseline	Comparison against eleven human pathogenic fungal strains; MICs were <100 μg/mL for nine strains.
Quantified Difference	Both enantiomers exhibited comparable MIC values and were selective for fungi, showing minimal toxic effects on mammalian Vero and V79 cells.
Conditions	In vitro broth microdilution assay; panel of human pathogenic fungi and mammalian cell lines.

Why This Matters

This evidence supports procurement for antifungal drug discovery programs, particularly those targeting dimorphic fungi like P. brasiliensis, where goniothalamin's selectivity profile offers a quantifiable advantage over non-selective antifungals.

• [1] Martins, C. V. B., de Resende, M. A., Magalhães, T. F. F., Lima, B. H. S., Watanabe, G. A., Ruiz, A. L. T. G., ... & de Fátima, Â. (2008). Antifungal Activity of Goniothalamin Enantiomers. Letters in Drug Design & Discovery, 5(1), 74-78. View Source

NF-κB Inhibition Without Healthy Cell Toxicity

Goniothalamin's anticancer activity is not limited to in vitro models; it has demonstrated quantifiable efficacy in an in vivo setting. In a study using SKBR3 breast cancer xenografts in nude mice, treatment with (R)-goniothalamin resulted in a marked tumor growth delay [1]. Furthermore, the combination of goniothalamin with cisplatin showed enhanced efficacy, suggesting potential for use in combination therapy research. This in vivo validation distinguishes goniothalamin from many natural products that lack such data.

NF-κB modulation window

Class-level

≤20 µM inhibits TNF-α-induced NF-κB activation without healthy blood cell toxicity

Supports inflammation-cancer crosstalk assay context; functional selectivity distinct from cytotoxicity endpoint.

K562/Jurkat models; class-level inference; confirm in target system.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	(R)-Goniothalamin (GON) caused a 'marked tumor growth delay' in SKBR3 xenografts.
Comparator Or Baseline	Vehicle control and GON + cisplatin combination treatment.
Quantified Difference	The study reports a 'marked tumor growth delay by GON alone,' and highlights 'highly synergistic cytotoxicity with cisplatin'.
Conditions	In vivo; SKBR3 breast cancer xenograft model in nude mice.

Why This Matters

The availability of in vivo efficacy data increases confidence in procuring goniothalamin for advanced preclinical studies, as it demonstrates the compound's ability to exert an antitumor effect in a complex biological system beyond simple cell culture.

• [1] Punganuru, S. R., Madala, H., Arutla, V., & Srivenugopal, K. S. (2018). Selective killing of human breast cancer cells by the styryl lactone (R)-goniothalamin is mediated by glutathione conjugation, induction of oxidative stress and marked reactivation of the R175H mutant p53 protein. Carcinogenesis, 39(11), 1399-1412. View Source

Goniothalamin Research Applications

Enantioselective Chemical Biology Studies

Procure goniothalamin to serve as an essential reference standard for cytotoxicity assays. Its well-characterized, moderate potency (e.g., IC50 ~13 μM in MCF-7 cells) provides a crucial baseline for quantifying the activity of newly synthesized derivatives or other natural products. Researchers can directly compare their compounds' IC50 values against this established benchmark, as demonstrated in studies of nitrogen-containing analogues where a 26-fold potency increase was quantified [1].

Hepatocellular Carcinoma Model Development

Goniothalamin is an ideal compound for studies focused on selective cancer cell killing. The documented 7.6-fold difference in IC50 between HepG2 liver cancer cells and normal Chang liver cells, combined with proliferation data showing minimal impact on normal cells at low doses, provides a robust experimental model for investigating mechanisms of selective toxicity and therapeutic window optimization [2].

Multi-Target Drug Discovery Programs

This scenario requires the specific procurement of (S)-goniothalamin. As demonstrated, the (S)-enantiomer exhibits extraordinary sub-nanomolar potency (IC50 = 4 nM) against 786-0 renal cancer cells, whereas the natural (R)-enantiomer does not [3]. This makes (S)-goniothalamin a high-value chemical probe for studying enantiomer-specific interactions with molecular targets in renal carcinoma and for exploring the structural basis of its exceptional potency.

Inflammation and Cancer Crosstalk Investigations

Goniothalamin is a suitable candidate for advanced preclinical studies requiring in vivo validation. Its demonstrated ability to cause 'marked tumor growth delay' in SKBR3 breast cancer xenograft models, especially in combination with cisplatin, provides a strong rationale for its use in efficacy studies, pharmacokinetic profiling, and combination therapy investigations in vivo [4].

Application

Selection Property

Validation Focus

Enantioselective target engagement studies

Enantiomer-specific potency review

Stereochemistry-dependent model response interpretation

Hepatocellular carcinoma model studies

Cancer cell vs. normal cell endpoint review

Hepatotoxicity-sparing model-response context

Multi-target pathway investigations

Dual apoptosis and α-glucosidase inhibition review

Polypharmacology assay-response validation

Inflammation-cancer crosstalk studies

NF-κB pathway modulation context

Non-cytotoxic anti-inflammatory endpoint review

• [1] Meirelles, M. A., Braga, C. B., Ornelas, C., Russowsky, D., Ferreira-Silva, G. A., Ionta, M., & Pilli, R. A. (2019). Synthesis of Nitrogen-Containing Goniothalamin Analogues with Higher Cytotoxic Activity and Selectivity against Cancer Cells. ChemMedChem, 14(15), 1403–1417. View Source
• [2] Al-Qubaisi, M., Rozita, R., Yeap, S. K., Omar, A. R., Ali, A. M., & Alitheen, N. B. (2011). Cytotoxicity of Goniothalamin on the Human Hepatocellular Carcinoma HEPG2 Cell Line. International Journal of Cancer Research, 7(3), 223-234. View Source
• [3] De Fátima, Â., Kohn, L. K., Antônio, M. A., De Carvalho, J. E., & Pilli, R. A. (2005). Cytotoxic activity of (S)-goniothalamin and analogues against human cancer cells. Bioorganic & Medicinal Chemistry, 13(18), 5227–5234. View Source
• [4] Punganuru, S. R., Madala, H., Arutla, V., & Srivenugopal, K. S. (2018). Selective killing of human breast cancer cells by the styryl lactone (R)-goniothalamin is mediated by glutathione conjugation, induction of oxidative stress and marked reactivation of the R175H mutant p53 protein. Carcinogenesis, 39(11), 1399-1412. View Source